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Drug Profile and Ongoing Clinical Trial

The table below summarizes the core information on Aderbasib and its one known active clinical trial.

Property Description

Drug Type Small molecule [1]

Mechanism of Action Dual inhibitor of ADAM10 & ADAM17 (Disintegrin and Metalloproteinase
domain-containing proteins) [1] [2]

Highest Phase Discontinued (Phase 2) [1]

Active Trial
(NCT04295759)

Phase I [3]

Trial Focus Recurrent/Progressive High-Grade Glioma in pediatric patients (age 3-21)

[3]

Primary Objectives Safety, Tolerability, Maximum Tolerated Dose (MTD) recommendation,

Pharmacokinetics [3]

Dosing Regimen Oral, twice daily (BID) on days 1-28 of a 28-day cycle (for up to 26 cycles)

[3]
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Property Description

Key Exploratory
Biomarkers

ADAM10 inhibition of HER2 extracellular domain (serum) and Neuroligin-3
(cerebrospinal fluid) [3]

Experimental Protocol from Active Trial

The PBTC-056 trial (NCT04295759) employs a detailed study design for evaluating Aderbasib in pediatric

high-grade glioma [3].

Treatment Protocol: Patients receive Aderbasib orally twice daily. Treatment cycles repeat every 28

days for up to 26 cycles in the absence of disease progression or unacceptable toxicity.
Dose Determination: The trial is structured to estimate the Maximum Tolerated Dose (MTD) and

recommend a Phase II dose (RP2D). Dosing is based on Body Surface Area (BSA), with specific BSA
requirements for different dose levels (e.g., 120 mg/m²/dose and 80 mg/m²/dose).

Pharmacokinetic & Biomarker Analysis: The protocol includes characterizing plasma and
cerebrospinal fluid (CSF) pharmacokinetics. Exploratory analyses assess ADAM10 inhibition by

measuring levels of the HER2 extracellular domain in serum and neuroligin-3 in CSF.
Efficacy Assessment: A preliminary assessment of efficacy is conducted through objective response

evaluation and overall survival analysis. Patients undergo magnetic resonance imaging (MRI) and X-
ray imaging as part of this evaluation.

Key Eligibility Criteria:
Diagnosis of recurrent/progressive high-grade glioma (including DIPG, DMG, glioblastoma,

anaplastic astrocytoma).
Age between 3 and 21 years.

Measurable disease on MRI.
Adequate bone marrow, liver, and kidney function.

Mechanism of Action and Signaling Pathways

Aderbasib is an orally bioavailable inhibitor that targets the ADAM family of sheddases, primarily

ADAM10 and ADAM17 [2]. These membrane-bound proteases cleave and release the extracellular domains

of various transmembrane proteins. The diagram below illustrates the key signaling pathways mediated by

ADAM10 and ADAM17 that are relevant to Aderbasib's proposed mechanism of action.
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This mechanism is crucial in cancer because these pathways drive tumor cell proliferation, survival, and

interactions with the tumor micro-environment [4] [5] [6]. The exploratory biomarker analysis in the PBTC-

056 trial directly investigates the inhibition of these pathways by measuring shed HER2 (an EGFR family

member) and NLGN3 [3].

Interpretation and Further Research

Development Status: Aderbasib's development for earlier indications like breast cancer was
discontinued [1]. Its investigation in high-grade glioma represents a potential application in a new

setting.
Data Limitation: The available information describes the trial's design and objectives but does not

include results on efficacy, specific toxicity profiles, or successfully determined dosing. These data are
anticipated upon the trial's completion and publication.

Suggested Next Steps: To find results, you can directly monitor the NCT04295759 record on
ClinicalTrials.gov. Searching for published abstracts or manuscripts from the Pediatric Brain Tumor
Consortium (PBTC) at scientific conferences would also be valuable.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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